Cas no 5683-44-3 (3-methylpentane-2,4-diol)

• Product Name: 3-methylpentane-2,4-diol
• CAS No: 5683-44-3
• MF: C₆H₁₄O₂
• MW: 118.174162387848
• MDL: MFCD00044634
• CID: 381415
• PubChem ID: 96316
• Update Time: 2025-11-02

3-methylpentane-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 2,4-Pentanediol,3-methyl-
• 3-methylpentane-2,4-diol
• 2,4-Pentanediol,3-methyl
• 3-Methyl-2,4-pentanediol
• 3-Methyl-pentan-2,4-diol
• 3-Methyl-pentandiol-(2.4)
• 3-methyl-pentane-2,4-diol
• DL-3-Methyl-2,4-pentandiol
• HEXYLENE GLYCOL
• 3-Methylpentanediol-2,4
• NSC 66498
• AKOS002313505
• SCHEMBL99514
• NSC66498
• SCHEMBL14648800
• 2,4-Pentanediol, 3-methyl-
• CS-0242579
• RBQLGIKHSXQZTB-UHFFFAOYSA-N
• NSC-66498
• 5683-44-3
• EN300-252142
• DTXSID90871140
• NS00046790
• EINECS 227-150-1

• MDL： MFCD00044634
• Inchi： 1S/C6H14O2/c1-4(5(2)7)6(3)8/h4-8H,1-3H3
• InChI Key： RBQLGIKHSXQZTB-UHFFFAOYSA-N
• SMILES： OC(C)C(C)C(C)O

Computed Properties

• Exact Mass: 118.09900
• Monoisotopic Mass: 118.09938
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 55.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5

Experimental Properties

• Density: 0.955±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: −40 °C(lit.)
• Boiling Point: 211.5 ºC
• Flash Point: 91.3±13.0 ºC,
• Refractive Index: 1.4462 (2 ºC)
• Solubility: Dissolution (71 g/l) (25 º C),
• PSA: 40.46000
• LogP: 0.53140
• Vapor Pressure: 0.02 mm Hg ( 20 °C)

3-methylpentane-2,4-diol Security Information

• WGK Germany：1
• Hazard Category Code： 36/38
• Safety Instruction： S26; S36
• FLUKA BRAND F CODES：3-23
• RTECS：SA0810000
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/38
• Safety Term：S26-S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 3-methylpentane-2,4-diol

Recent Advances in Chemical and Pharmaceutical Research on 5683-44-3 and 3-Methylpentane-2,4-diol

In recent years, the chemical and pharmaceutical industries have witnessed significant advancements in the research and application of specialized compounds such as 5683-44-3 and 3-methylpentane-2,4-diol. These compounds have garnered attention due to their unique chemical properties and potential applications in drug development, material science, and other biotechnological fields. This research brief aims to provide an overview of the latest findings related to these substances, highlighting their synthesis, characterization, and potential uses.

The compound with the CAS number 5683-44-3 has been the subject of several studies focusing on its role as an intermediate in the synthesis of more complex molecules. Recent research has explored its reactivity and stability under various conditions, providing valuable insights for industrial applications. Meanwhile, 3-methylpentane-2,4-diol, a diol derivative, has been investigated for its potential as a solvent and its role in the formulation of pharmaceutical products. Studies have demonstrated its efficacy in enhancing the solubility of poorly water-soluble drugs, making it a promising candidate for drug delivery systems.

One of the key findings from recent literature is the successful use of 3-methylpentane-2,4-diol in the development of novel drug formulations. Researchers have reported its ability to improve the bioavailability of certain active pharmaceutical ingredients (APIs), thereby increasing their therapeutic efficacy. Additionally, the compound's low toxicity profile makes it an attractive option for use in human medicine. These advancements underscore the importance of continued research into the properties and applications of 3-methylpentane-2,4-diol.

Another area of interest is the environmental impact of these compounds. Recent studies have evaluated the biodegradability and ecotoxicity of 5683-44-3 and 3-methylpentane-2,4-diol, with results indicating that both substances exhibit favorable environmental profiles. This is particularly relevant given the increasing regulatory pressure on the pharmaceutical and chemical industries to adopt greener practices. The findings suggest that these compounds could play a role in the development of more sustainable industrial processes.

In conclusion, the latest research on 5683-44-3 and 3-methylpentane-2,4-diol highlights their potential in various applications, from drug formulation to environmental sustainability. The ongoing studies are expected to further elucidate their mechanisms of action and expand their utility in the chemical and pharmaceutical sectors. As the field continues to evolve, these compounds are likely to remain at the forefront of innovation, offering new opportunities for scientific and industrial advancement.